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molecular formula C11H15NO2 B1278243 2-Amino-3-tert-butylbenzoic acid CAS No. 917874-35-2

2-Amino-3-tert-butylbenzoic acid

Cat. No. B1278243
CAS RN: 917874-35-2
M. Wt: 193.24 g/mol
InChI Key: YNNAVMCVYYHOJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09273080B2

Procedure details

Procedure analogous to M. Berg et al., Chem. Med. Chem. 2009, 4, 2, 249: a mixture of 19.3 g (100 mmol) of 2-amino-3-tert-butylbenzoic acid [917874-35-2], 31.4 g (300 mmol) of formamidine acetate [3473-63-0] and 4.4 ml (110 mmol) of formamide is stirred at 160° C. for 12 h. After cooling to 60° C., a mixture of 200 ml of ethanol and 200 ml of 2 N sodium hydroxide solution is added dropwise, the mixture is filtered through a P4 frit covered with sea sand in order to remove polymeric material and then rendered neutral by addition of 2 N hydrochloric acid. After stirring for 12 h, the crystals formed are filtered off with suction and washed three times with 100 ml of water each time. Yield: 13.9 g (68 mmol), 68%. Purity: >95% according to 1H-NMR.
Name
2-amino-3-tert-butylbenzoic acid
Quantity
19.3 g
Type
reactant
Reaction Step One
Name
formamidine acetate
Quantity
31.4 g
Type
reactant
Reaction Step One
Name
formamide
Quantity
4.4 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
8-tert-Butyl-4(3H)quinazolinone

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([C:11]([CH3:14])([CH3:13])[CH3:12])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C(O)(=O)C.[CH:19](N)=[NH:20].C(N)=O.[OH-].[Na+]>C(O)C>[C:11]([C:10]1[CH:9]=[CH:8][CH:7]=[C:3]2[C:2]=1[N:1]=[CH:19][NH:20][C:4]2=[O:5])([CH3:14])([CH3:13])[CH3:12] |f:1.2,4.5|

Inputs

Step One
Name
2-amino-3-tert-butylbenzoic acid
Quantity
19.3 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=CC=C1C(C)(C)C
Name
formamidine acetate
Quantity
31.4 g
Type
reactant
Smiles
C(C)(=O)O.C(=N)N
Name
formamide
Quantity
4.4 mL
Type
reactant
Smiles
C(=O)N
Step Two
Name
sodium hydroxide
Quantity
200 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
ethanol
Quantity
200 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Stirring
Type
CUSTOM
Details
is stirred at 160° C. for 12 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to 60° C.
ADDITION
Type
ADDITION
Details
is added dropwise
FILTRATION
Type
FILTRATION
Details
the mixture is filtered through a P4 frit
CUSTOM
Type
CUSTOM
Details
to remove polymeric material
ADDITION
Type
ADDITION
Details
rendered neutral by addition of 2 N hydrochloric acid
STIRRING
Type
STIRRING
Details
After stirring for 12 h
Duration
12 h
CUSTOM
Type
CUSTOM
Details
the crystals formed
FILTRATION
Type
FILTRATION
Details
are filtered off with suction
WASH
Type
WASH
Details
washed three times with 100 ml of water each time

Outcomes

Product
Details
Reaction Time
 12 h
Name
8-tert-Butyl-4(3H)quinazolinone
Type
Smiles
C(C)(C)(C)C=1C=CC=C2C(NC=NC12)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.